molecular formula C7H5IN2 B2532117 2-(3-Iodopyridin-4-yl)acetonitrile CAS No. 1000550-30-0

2-(3-Iodopyridin-4-yl)acetonitrile

Cat. No. B2532117
CAS RN: 1000550-30-0
M. Wt: 244.035
InChI Key: CGIWUSNKZVMZKJ-UHFFFAOYSA-N
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Description

“2-(3-Iodopyridin-4-yl)acetonitrile” is a chemical compound with the CAS Number: 1000550-30-0 . It has a molecular weight of 244.03 .


Molecular Structure Analysis

The molecular formula of “2-(3-Iodopyridin-4-yl)acetonitrile” is C7H5IN2 .


Physical And Chemical Properties Analysis

The molecular weight of “2-(3-Iodopyridin-4-yl)acetonitrile” is 244.03 .

Scientific Research Applications

Chemical Synthesis

2-(3-Iodopyridin-4-yl)acetonitrile is a chemical compound with the molecular formula C7H5IN2 . It’s used in the synthesis of various other compounds . Its iodine atom makes it a good candidate for cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

Biological Studies

Pyridine derivatives, like 2-(3-Iodopyridin-4-yl)acetonitrile, have been studied for their potential biological activities . They are reported to have anti-cancer, antihypertensive, antiulcer, antimicrobial, and many other therapeutic applications .

Medicinal Chemistry

The pyridine core is a key scaffold in many biologically active compounds and naturally occurring substances such as alkaloids, enzymes, or polypeptides . For example, Niacin and pyridoxine (vitamin B6), which play crucial roles in biological systems, are pyridine derivatives .

Material Science

2-(3-Iodopyridin-4-yl)acetonitrile could potentially be used in the development of new materials. The presence of the pyridine ring could make it useful in the creation of polymers or other complex materials.

Pharmaceutical Research

Given its potential biological activities, 2-(3-Iodopyridin-4-yl)acetonitrile could be used in the development of new pharmaceuticals . Its potential anti-cancer, antihypertensive, and antimicrobial properties could make it a valuable compound in drug discovery .

Bio-organic Chemistry

Pyridine derivatives are also important in bio-organic chemistry . They can act as ligands in metal-organic frameworks or as catalysts in various organic reactions .

properties

IUPAC Name

2-(3-iodopyridin-4-yl)acetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5IN2/c8-7-5-10-4-2-6(7)1-3-9/h2,4-5H,1H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGIWUSNKZVMZKJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC(=C1CC#N)I
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5IN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.03 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-Iodopyridin-4-yl)acetonitrile

CAS RN

1000550-30-0
Record name 2-(3-iodopyridin-4-yl)acetonitrile
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